2-[4-(2,5-dioxopyrrolidin-1-yl)phenoxy]acetic acid

• IUPAC Name: 2-[4-(2,5-dioxopyrrolidin-1-yl)phenoxy]acetic acid
• InChI: InChI=1S/C12H11NO5/c14-10-5-6-11(15)13(10)8-1-3-9(4-2-8)18-7-12(16)17/h1-4H,5-7H2,(H,16,17)
• InChI Key: DVXARNQLROBEQU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)OCC(=O)O
• Molecular Formula: C12H11NO5
• Molecular Weight: 249.22 g/mol

Description

2-[4-(2,5-dioxopyrrolidin-1-yl)phenoxy]acetic acid is a compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a pyrrolidine-2,5-dione moiety attached to a phenoxyacetic acid backbone, which imparts distinct chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(2,5-dioxopyrrolidin-1-yl)phenoxy]acetic acid typically involves the reaction of 4-hydroxyphenoxyacetic acid with 2,5-dioxopyrrolidin-1-yl derivatives under specific conditions. One common method includes the use of coupling agents such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the ester bond between the phenoxyacetic acid and the pyrrolidin-2,5-dione moiety .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction parameters and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

2-[4-(2,5-dioxopyrrolidin-1-yl)phenoxy]acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its reactivity and properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO₄) for oxidation, reducing agents such as lithium aluminum hydride (LiAlH₄) for reduction, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure selective and efficient transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives .

Scientific Research Applications

2-[4-(2,5-dioxopyrrolidin-1-yl)phenoxy]acetic acid has been explored for various scientific research applications, including:

Chemistry: The compound serves as a building block for the synthesis of more complex molecules and materials.

Biology: It has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research has investigated its use as a precursor for drug development, particularly in the design of novel therapeutic agents.

Industry: The compound’s unique properties make it suitable for use in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[4-(2,5-dioxopyrrolidin-1-yl)phenoxy]acetic acid involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to altered cellular processes. The pyrrolidin-2,5-dione moiety is known to interact with proteins and enzymes, potentially modulating their activity and function .

Comparison with Similar Compounds

Similar Compounds

2-cyano-N-(2,5-dioxopyrrolidin-1-yl)acetamide: This compound shares the pyrrolidin-2,5-dione moiety and exhibits similar reactivity and biological activities.

4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzenesulfonamide: Another compound with a pyrrolidin-2,5-dione structure, known for its diverse biological activities.

Uniqueness

This structural feature differentiates it from other pyrrolidin-2,5-dione derivatives and contributes to its versatility in various scientific fields .